Cas no 56-47-3 (Deoxy Corticosterone Acetate)
Deoxy Corticosterone Acetate structure
Deoxy Corticosterone Acetate Properties
Names and Identifiers
-
- 21-(acetyloxy)-pregn-4-ene-3,20-dione
- Deoxycorticosterone acetate
- desoxycortone acetate
- DOC acetate
- [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
- 3,20-Dioxopregn-4-en-21-yl acetate
- DEOXYCORTICOSTERONE ACETATE(RG)
- DESOXYCORTICOSTERONE ACETATE
- DOCA
- 11-Deoxycorticosterone acetate
- Cortexone acetate
- 11-Desoxycorticosterone acetate
- 21-Acetoxy-4-pregnene-3,20-dione
- 21-Hydroxy-4-pregnene-3,20-dione 21-acetate
- 4-Pregnen-21-ol-3,20-dione 21-acetate
- Percotol
- Decosteron
- Decosterone
- Syncortyl
- Sincortex
- Deoxycortone acetate
- Descorterone
- Primocort
- Dorcostrin
- Docaquosum
- Decostrate
- Cortivis
- Unidocan
- Syncorta
- Doxycamon
- Doxatone
- Cortiron
- Cortesan
- Descornaq
- Decorten
- Cortixyl
- Cortinaq
- Cortigen
- Cortifar
- Primocortan
- Ocritena
- Mincortid
- Krinocorts
- Desocort
- Decorton
- Cortenil
- Cortacet
- Cortate
- Arcort
- Syncort
- Steraq
- Ocriten
- Doca acetate
- B
- NCGC00022043-06
- SR-01000000097-3
- Cortormon
- ACon1_002189
- CHEMBL1200542
- 21-Hydroxypregn-4-ene-3,20-dione acetate (ester)
- AKOS004910359
- 4-Pregnene-3,20-dione-21-ol acetate
- Desoxycorticosterone acetate [USAN]
- DESOXYCORTICOSTERONE ACETATE [ORANGE BOOK]
- 21-Acetoxypregn-4-ene-3,20-dione
- Opera_ID_47
- Organon's doca acetate
- Doca (TN)
- NIOSH/TU5076000
- CAS-56-47-3
- DOXO
- NSC-9567
- Desoxycorticosterone acetate (USP)
- DESOXYCORTICOSTERONE ACETATE [USP-RS]
- 21-Hydroxypregn-4-ene-3,20-dione 21-acetate
- 21-Hydroxypregn-4-en-3,20-dione acetate
- Deoxycorticosterone 21-acetate
- BRD-K24556098-001-01-9
- 21-Acetyloxypregn-4-ene-3,20-dione
- Deoxycorticosterone acetate, 98%
- 2-((8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
- BRD-K24556098-001-19-1
- LS-59473
- Bio-Corten
- CCRIS 7517
- 11-Deoxycorticosterone acetate;DOC acetate;Cortexone acetate
- CS-5159
- desoxycortonacetat-
- SMR000058339
- 11-Deoxycorticosterone, acetate
- Doc-Ac
- DESOXYCORTONE ACETATE [WHO-DD]
- SCHEMBL4169
- DB06780
- DTXSID6022894
- Corticosterone, deoxy-, acetate
- AS-11731
- DESOXYCORTONE ACETATE [EP IMPURITY]
- CCG-268330
- TU50760000
- HY-B1472
- D03698
- 11-Deoxycorticosterone 21-acetate
- CHEBI:34671
- 4-08-00-02195 (Beilstein Handbook Reference)
- Deoxycorticosterone (acetate)
- Desoxycorticosterone acetate [USP]
- Desoxykorton
- EINECS 200-275-9
- Pregn-4-ene-3,20-dione, 21-hydroxy-, acetate
- UNII-6E0A168OB8
- Pregn-4-ene-3,20-dione, 21-hydroxy-, acetate (ester)
- DTXCID102894
- W-105514
- 3,20-Dioxopregn-4-en-21-yl acetate #
- DESOXYCORTONE ACETATE [MART.]
- NCGC00022043-04
- D0047
- Desoxycorticosterone-21-acetate
- 56-47-3
- MEGxm0_000470
- Percorten acetate
- 2-((8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethylacetate
- s4243
- NCGC00022043-05
- ST075186
- BRN 2570798
- Desoxycortone acetate, European Pharmacopoeia (EP) Reference Standard
- Deoxycorticosterone acetate, United States Pharmacopeia (USP) Reference Standard
- [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate
- AKOS015837895
- AB00383000_10
- Q27116214
- 4-Pregnene-3,20-dione 21-acetate
- A831058
- MLS001074065
- MLS000028509
- 21-Acetoxy-3,20-diketopregn-4-ene
- NSC 9567
- Deoxy Corticosterone Acetate
- 21-Hydroxypregn-4-ene-3,20-dione acetate
- Tox21_110876
- 11-deoxycorticosterone21-acetate
- 2-((1S,10S,11S,14S,15S,2R)-2,15-dimethyl-5-oxotetracyclo[8.7.0.0<2,7>.0<11,15> ]heptadec-6-en-14-yl)-2-oxoethyl acetate
- 2-[(1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl acetate
- MFCD00003660
- HMS2230B14
- EN300-19631630
- SR-01000000097
- Percortene
- 6E0A168OB8
- DEOXYCORTICOSTERONE ACETATE [MI]
- Descotone
- Desoxycortonum
- 21-Acetoxypregn-4-en-3,20-dione
- acetic acid [2-keto-2-[(8S,9S,10R,13S,14S,17S)-3-keto-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethyl] ester
- D81855
- C23H32O4
- 21-Hydroxypregn-4-en-3,20-dione 21-acetate
- Pregn-4-ene-3,20-dione, 21-(acetyloxy)-
- Tox21_110876_1
- DESOXYCORTICOSTERONE ACETATE [USP IMPURITY]
- DESOXYCORTICOSTERONE ACETATE [VANDF]
- Oritavancin diphosphate
- CS-0694936
- HY-B1472R
- DOC 21 acetate
- Desoxycorticosterone 21 acetate
- Deoxycorticosterone acetate (Standard)
- DESOXYCORTONE ACETATE (EP IMPURITY)
- DOC-21-acetate
- deoxycorticosterone-21-acetate
- DESOXYCORTICOSTERONE ACETATE (USP IMPURITY)
- Acetate, Desoxycortone
- DESOXYCORTICOSTERONE ACETATE (USP-RS)
- Deoxycorticosterone 21 acetate
- NS00015396
- DESOXYCORTONE ACETATE (MART.)
- BRD-K24556098-001-17-5
- BRD-K24556098-001-16-7
- +Expand
-
- MFCD00003660
- VPGRYOFKCNULNK-ACXQXYJUSA-N
- 1S/C23H32O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h12,17-20H,4-11,13H2,1-3H3/t17-,18-,19-,20+,22-,23-/m0/s1
- O=C(C([H])([H])OC(C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O
Computed Properties
- 372.23000
- 0
- 4
- 4
- 372.23006
- 27
- 707
- 0
- 6
- 0
- 0
- 0
- 1
- 3.1
- 15
- 0
- 60.4
Experimental Properties
- 4.26670
- 60.44000
- 2901
- 175 ° (C=1, Dioxane)
- 504.1°C at 760 mmHg
- 156.0 to 162.0 deg-C
- 218 °C
- H2O: insoluble
- Not available
- Not available
- D20 +168 to +176° (dioxane)
- 1.0415 (rough estimate)
Deoxy Corticosterone Acetate Price
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Deoxy Corticosterone Acetate Related Literature
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1. Synthesis of 12-fluoro-corticosteroidsDerek H. R. Barton,Robert H. Hesse,Maurice M. Pechet,Timothy J. Tewson J. Chem. Soc. Perkin Trans. 1 1973 2365
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Smriti R. Deka,Alessandra Quarta,Riccardo Di Corato,Andreas Riedinger,Roberto Cingolani,Teresa Pellegrino Nanoscale 2011 3 619
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Andrea Cappelli,Giorgio Grisci,Marco Paolino,Vincenzo Razzano,Germano Giuliani,Alessandro Donati,Claudia Bonechi,Raniero Mendichi,Antonella Caterina Boccia,Mariano Licciardi,Cinzia Scialabba,Gaetano Giammona,Salvatore Vomero J. Mater. Chem. B 2015 3 361
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Ana Peigneux,Emanuel A. Glitscher,Rawan Charbaji,Christoph Weise,Stefanie Wedepohl,Marcelo Calderón,Concepción Jimenez-Lopez,Sarah Hedtrich J. Mater. Chem. B 2020 8 4870
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5. NIR-light active hybrid nanoparticles for combined imaging and bimodal therapy of cancerous cellsA. Topete,D. Melgar,M. Alatorre-Meda,P. Iglesias,B. Argibay,S. Vidawati,S. Barbosa,J. A. Costoya,P. Taboada,V. Mosquera J. Mater. Chem. B 2014 2 6967
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M. Licciardi,C. Scialabba,C. Sardo,G. Cavallaro,G. Giammona J. Mater. Chem. B 2014 2 4262
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E. Villar-Alvarez,E. Figueroa-Ochoa,S. Barbosa,J. F. A. Soltero,P. Taboada,V. Mosquera RSC Adv. 2015 5 52105
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Stefania Corvaglia,Daniela Guarnieri,Pier Paolo Pompa Nanoscale 2017 9 3757
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Federica Sodano,Robert J. Cavanagh,Amanda K. Pearce,Loretta Lazzarato,Barbara Rolando,Aurore Fraix,Thais F. Abelha,Catherine E. Vasey,Cameron Alexander,Vincenzo Taresco,Salvatore Sortino Biomater. Sci. 2020 8 1329
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N. Mauro,S. Campora,C. Scialabba,G. Adamo,M. Licciardi,G. Ghersi,G. Giammona RSC Adv. 2015 5 32421
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(CAS:56-47-3)Deoxy Corticosterone Acetate
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